2-(2-bromo-6-fluorophenyl)ethan-1-ol
Description
“2-(2-bromo-6-fluorophenyl)ethan-1-ol” is a chemical compound used in various fields of research such as pharmaceuticals, pesticides, and materials science. It has a CAS Number of 866029-28-9 and a molecular weight of 219.05 .
Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature .Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word “Warning”. Hazard statements include H302, H315, H319, H335, and precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-bromo-6-fluorophenyl)ethan-1-ol involves the conversion of 2-bromo-6-fluorobenzene to 2-(2-bromo-6-fluorophenyl)ethanol through a Grignard reaction followed by oxidation.", "Starting Materials": [ "2-bromo-6-fluorobenzene", "magnesium", "ethyl bromide", "diethyl ether", "sodium hydroxide", "hydrogen peroxide" ], "Reaction": [ "Step 1: Preparation of phenylmagnesium bromide by reacting 2-bromo-6-fluorobenzene with magnesium in diethyl ether", "Step 2: Addition of ethyl bromide to the Grignard reagent to form 2-(2-bromo-6-fluorophenyl)ethane", "Step 3: Oxidation of 2-(2-bromo-6-fluorophenyl)ethane to 2-(2-bromo-6-fluorophenyl)ethanol using hydrogen peroxide and sodium hydroxide" ] } | |
CAS RN |
1542665-11-1 |
Molecular Formula |
C8H8BrFO |
Molecular Weight |
219.1 |
Purity |
95 |
Origin of Product |
United States |
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